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Compound of Interest

Compound Name: Isopropyl phenylacetate

L Get Quote

Cat. No.: B1583399

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential, immediate safety and logistical information for
handling Isopropyl phenylacetate, including detailed operational and disposal plans.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Isopropyl
phenylacetate and occupational exposure limits for similar compounds.

Occupational

Reference .
Property Value Exposure Limits
Compounds
(TWA)
Molecular Formula C11H1402 Ethyl Acetate 400 ppm
Molecular Weight 178.23 g/mol Isopropyl Acetate 250 ppm
_ 107.22 °C (225.00 °F)
Flash Point o n-Propyl Acetate 200 ppm
- , 238-253 °C at 760
Boiling Point n-Butyl Acetate 150 ppm
mmHg
Specific Gravity 1.001 at 25 °C[1] Isobutyl Acetate 150 ppm
Solubility in Water Insoluble[2] Methyl Acetate 200 ppm
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Note: No specific occupational exposure limits have been established for Isopropyl
phenylacetate. The provided limits for other acetate esters should be used as a conservative
guideline for ensuring a safe working environment.

Operational Plan for Handling Isopropyl
Phenylacetate

This procedural guidance outlines the step-by-step process for the safe handling of Isopropyl
phenylacetate in a laboratory setting.

Preparation and Engineering Controls

» Ventilation: Always handle Isopropyl phenylacetate in a well-ventilated area, preferably
within a chemical fume hood to minimize the accumulation of vapors.[3][4]

e Ignition Sources: As a combustible liquid, ensure that there are no open flames, hot
surfaces, or other potential ignition sources in the vicinity.[3][4][5] Use spark-proof tools and
explosion-proof equipment where necessary.[6]

e Personal Protective Equipment (PPE): Before handling, ensure all required PPE is readily
available and in good condition.

Required Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield.[7]
» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile or neoprene).

» Skin Protection: A lab coat or chemical-resistant apron is required to protect against skin
contact.[4]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an organic vapor cartridge.[1]

Handling Procedure

» Container Inspection: Before use, inspect the container for any signs of damage or leaks.
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o Dispensing: When transferring Isopropyl phenylacetate, do so carefully to avoid splashing.
For transfers from large containers (greater than five gallons), ensure proper bonding and
grounding to prevent static discharge.[3][5]

e Heating: If heating is required, use a water bath, heating mantle, or other controlled heating
source. Never use an open flame.[3][4][5]

o Storage: Keep containers tightly closed when not in use and store in a cool, dry, and well-
ventilated area away from incompatible materials such as strong oxidizing agents, acids, and
bases.[7][8]

Spill and Emergency Procedures
o Small Spills:

[¢]

Remove all ignition sources from the area.[2]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,
or earth.[7]

[¢]

Collect the absorbent material and spilled chemical into a sealable, vapor-tight plastic bag

[¢]

for disposal.[2]

[e]

Clean the spill area with 60-70% ethanol followed by soap and water.
e Large Spills:

o Evacuate the area immediately.

o Alert your institution's emergency response team.

o Provide ventilation to the area if it is safe to do so.
o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek medical attention.
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[5]

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek medical attention.[5]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.

Disposal Plan

Proper disposal of Isopropyl phenylacetate and associated waste is crucial to ensure
environmental protection and regulatory compliance.

Waste Collection

o Collect all waste containing Isopropyl phenylacetate, including contaminated PPE and spill
cleanup materials, in a designated and properly labeled hazardous waste container.[9][10]

e The container must be compatible with the chemical and have a secure, leak-proof closure.

[719]

» Do not mix Isopropyl phenylacetate waste with incompatible chemicals.

Waste Storage

o Store the hazardous waste container in a designated satellite accumulation area that is close
to the point of generation and under the supervision of laboratory personnel.[6][10]

e The storage area must be well-ventilated and clearly marked with a hazardous waste sign.[6]

[9]

e Ensure secondary containment is used to prevent spills.[7]

Waste Disposal

« All chemical waste must be disposed of through your institution's designated hazardous
waste management program.
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e Disposal in the regular trash or down the sewer system is strictly prohibited.[7][9]

» Follow all local, state, and federal regulations for hazardous waste disposal, which may
include specific documentation and labeling requirements.[6][7][11]

Experimental Workflow and Safety Relationships

The following diagrams illustrate the logical flow of safe handling procedures and the
relationship between hazards and protective measures.
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Safe Handling Workflow for Isopropyl Phenylacetate

Preparation & Risk Assessment
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Caption: A workflow for the safe handling of Isopropyl phenylacetate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1583399?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Hazard and Control Relationships
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Caption: Relationships between hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-20
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-20
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.acs.org/policy/publicpolicies/sustainability/laboratorywaste.html
https://www.benchchem.com/product/b1583399#personal-protective-equipment-for-handling-isopropyl-phenylacetate
https://www.benchchem.com/product/b1583399#personal-protective-equipment-for-handling-isopropyl-phenylacetate
https://www.benchchem.com/product/b1583399#personal-protective-equipment-for-handling-isopropyl-phenylacetate
https://www.benchchem.com/product/b1583399#personal-protective-equipment-for-handling-isopropyl-phenylacetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

